Bis-PEG2-acid
Bis-PEG2-acid
Bis-PEG2-acid is a PEG derivative containing two terminal carboxylic acid groups. The hydrophilic PEG spacer increases solubility in aqueous media. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
19364-66-0
VCID:
VC0521449
InChI:
InChI=1S/C8H14O6/c9-7(10)1-3-13-5-6-14-4-2-8(11)12/h1-6H2,(H,9,10)(H,11,12)
SMILES:
C(COCCOCCC(=O)O)C(=O)O
Molecular Formula:
C8H14O6
Molecular Weight:
206.19 g/mol
Bis-PEG2-acid
CAS No.: 19364-66-0
Inhibitors
VCID: VC0521449
Molecular Formula: C8H14O6
Molecular Weight: 206.19 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 19364-66-0 |
---|---|
Product Name | Bis-PEG2-acid |
Molecular Formula | C8H14O6 |
Molecular Weight | 206.19 g/mol |
IUPAC Name | 3-[2-(2-carboxyethoxy)ethoxy]propanoic acid |
Standard InChI | InChI=1S/C8H14O6/c9-7(10)1-3-13-5-6-14-4-2-8(11)12/h1-6H2,(H,9,10)(H,11,12) |
Standard InChIKey | BOXWYBCUJGWEOJ-UHFFFAOYSA-N |
SMILES | C(COCCOCCC(=O)O)C(=O)O |
Canonical SMILES | C(COCCOCCC(=O)O)C(=O)O |
Appearance | Solid powder |
Description | Bis-PEG2-acid is a PEG derivative containing two terminal carboxylic acid groups. The hydrophilic PEG spacer increases solubility in aqueous media. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. PEG Linkers may be useful in the development of antibody drug conjugates. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Bis-PEG2-acid |
Reference | 1: Bonache MA, Alaimo A, Malo C, Millet O, Villarroel A, González-Muñiz R. Clicked bis-PEG-peptide conjugates for studying calmodulin-Kv7.2 channel binding. Org Biomol Chem. 2014 Nov 28;12(44):8877-87. doi: 10.1039/c4ob01338g. PubMed PMID: 25264745. 2: Aroua S, Schweizer WB, Yamakoshi Y. C60 pyrrolidine bis-carboxylic acid derivative as a versatile precursor for biocompatible fullerenes. Org Lett. 2014 Mar 21;16(6):1688-91. doi: 10.1021/ol500363r. Epub 2014 Mar 7. PubMed PMID: 24606113. 3: Kakkar D, Tiwari AK, Chuttani K, Khanna A, Datta A, Singh H, Mishra AK. Design, synthesis, and antimycobacterial property of PEG-bis(INH) conjugates. Chem Biol Drug Des. 2012 Aug;80(2):245-53. doi: 10.1111/j.1747-0285.2012.01394.x. Epub 2012 May 30. PubMed PMID: 22515497. |
PubChem Compound | 13055589 |
Last Modified | Nov 11 2021 |
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